Cas no 852431-02-8 (N-methyl-1-(5-phenylisoxazol-3-yl)methanamine)

N-methyl-1-(5-phenylisoxazol-3-yl)methanamine structure
852431-02-8 structure
Product Name:N-methyl-1-(5-phenylisoxazol-3-yl)methanamine
CAS No:852431-02-8
MF:C11H12N2O
MW:188.225782394409
MDL:MFCD07800996
CID:720593
PubChem ID:5200314
Update Time:2025-04-19

N-methyl-1-(5-phenylisoxazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolemethanamine,N-methyl-5-phenyl-
    • Methyl-(5-phenyl-isoxazol-3-ylmethyl)-amine
    • N-METHYL(5-PHENYLISOXAZOL-3-YL)METHANAMINE HYDROCHLORIDE
    • N-methyl-1-(5-phenyl-1,2-oxazol-3-yl)methanamine
    • N-methyl-N-[(5-phenylisoxazol-3-yl)methyl]amine
    • methyl[(5-phenylisoxazol-3-yl)methyl]amine
    • N-methyl-1-(5-phenylisoxazol-3-yl)methanamine(SALTDATA: HCl 0.2H2O 0.1NaCl)
    • EN300-231904
    • SCHEMBL4902504
    • TS-02650
    • DB-031924
    • N-methyl-1-(5-phenylisoxazol-3-yl)methanamine
    • DTXSID00409438
    • n-methyl-1-(5-phenylisoxazol-3-yl)methanamine oxalate
    • AKOS000506098
    • methyl[(5-phenylisoxazol-3-yl)methyl]amine oxalate
    • CS-0301622
    • N-methyl-1-(5-phenyl-3-isoxazolyl)methanamine
    • C16486
    • J-523716
    • methyl[(5-phenyl-1,2-oxazol-3-yl)methyl]amine
    • 852431-02-8
    • ALBB-010484
    • STK352884
    • MDL： MFCD07800996
    • Inchi： 1S/C11H12N2O/c1-12-8-10-7-11(14-13-10)9-5-3-2-4-6-9/h2-7,12H,8H2,1H3
    • InChI Key： UOTLCNYQFPJOPY-UHFFFAOYSA-N
    • SMILES： O1C(=CC(CNC)=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 188.09500
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • Density: 1.092±0.06 g/cm3 (20 ºC 760 Torr)
  • Boiling Point: 323.4°C at 760 mmHg
  • Flash Point: 149.4°C
  • Refractive Index: 1.543
  • PSA: 38.06000
  • LogP: 2.45190

N-methyl-1-(5-phenylisoxazol-3-yl)methanamine Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

N-methyl-1-(5-phenylisoxazol-3-yl)methanamine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-methyl-1-(5-phenylisoxazol-3-yl)methanamine Pricemore >>

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